![molecular formula C11H9NO B3179846 3,4-Dihydrobenzofuro[2,3-c]pyridine CAS No. 97456-65-0](/img/structure/B3179846.png)
3,4-Dihydrobenzofuro[2,3-c]pyridine
Overview
Description
Synthesis Analysis
The synthesis of “3,4-Dihydrobenzofuro[2,3-c]pyridine” involves an annulation reaction of aurone-derived α,β-unsaturated imines and activated terminal alkynes mediated by triethylamine . This reaction enables the facile synthesis of 1,4-dihydrobenzofuro[2,3-c]pyridines in high yields . When the nucleophile of triethylamine was replaced with triphenylphosphine, another class of 1,4-dihydrobenzofuro[2,3-c]pyridines tethered with an additional acrylate motif were obtained .
Chemical Reactions Analysis
The chemical reactions involving “3,4-Dihydrobenzofuro[2,3-c]pyridine” include a four-step tandem reaction between acrylamides and 4-hydroxy-2-alkynoates . This unique domino reaction includes C–H activation, Lossen rearrangement, annulation, and lactonization .
Scientific Research Applications
Chemical Research
“3,4-Dihydrobenzofuro[2,3-c]pyridine” is a chemical compound with the molecular formula C11H9NO . It is used in chemical research, particularly in the synthesis of more complex compounds .
Synthesis of Benzofuro[3,2-b]pyridine Derivatives
This compound plays a crucial role in the diversity-oriented synthesis of benzofuro[3,2-b]pyridine derivatives . An efficient annulation reaction of aurone-derived α,β-unsaturated imines and activated terminal alkynes mediated by triethylamine enables the facile synthesis of 1,4-dihydrobenzofuro[3,2-b]pyridines in high yields .
Photovoltaic Applications
Thiadiazolo[3,4-c]pyridine (PT), a compound related to “3,4-Dihydrobenzofuro[2,3-c]pyridine”, has shown potential in the construction of high-performance narrow bandgap (NBG) photovoltaic polymers . This suggests that “3,4-Dihydrobenzofuro[2,3-c]pyridine” could also have potential applications in this field.
Mechanism of Action
Mode of Action
It is known that the compound can be synthesized through an efficient annulation reaction of aurone-derived α,β-unsaturated imines and activated terminal alkynes mediated by triethylamine . This suggests that the compound might interact with its targets through similar chemical reactions.
properties
IUPAC Name |
3,4-dihydro-[1]benzofuro[2,3-c]pyridine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9NO/c1-2-4-10-8(3-1)9-5-6-12-7-11(9)13-10/h1-4,7H,5-6H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWNSEVAPTHUHPR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN=CC2=C1C3=CC=CC=C3O2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dihydrobenzofuro[2,3-c]pyridine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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